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Compound of Interest

Compound Name: C13H17CIN40O

Cat. No.: B15145436

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-chlorophenyl)cyclohexanecarbohydrazide is a chemical compound of interest in medicinal
chemistry and drug discovery. Its derivatives have been explored for their potential biological
activities. A thorough understanding of its physicochemical properties is essential for its
synthesis, formulation, and development as a potential therapeutic agent. This technical guide
provides a comprehensive overview of the known and predicted physicochemical
characteristics of 4-(4-chlorophenyl)cyclohexanecarbohydrazide, detailed experimental
protocols for its synthesis, and a summary of the biological activities of its derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(4-
chlorophenyl)cyclohexanecarbohydrazide is presented below. Due to the limited availability of
experimentally determined data, predicted values from reputable computational models are
included.
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Property Value Source
Molecular Formula C13H17CIN20 PubChem
Molecular Weight 252.74 g/mol PubChem
CAS Number 368870-04-6

Predicted Melting Point Not available

Predicted Solubility Not available

Predicted pKa Not available

Predicted logP Not available

Note: Extensive searches did not yield specific experimentally determined or reliably predicted

values for the melting point, solubility, pKa, and logP of 4-(4-

chlorophenyl)cyclohexanecarbohydrazide. Researchers are advised to determine these

properties experimentally for any application.

Experimental Protocols

The synthesis of 4-(4-chlorophenyl)cyclohexanecarbohydrazide can be achieved through a

two-step process starting from 4-(4-chlorophenyl)cyclohexanecarboxylic acid.

Step 1: Synthesis of Methyl 4-(4-
chlorophenyl)cyclohexanecarboxylate

Methodology:

Reflux the mixture for several hours.

Dissolve 4-(4-chlorophenyl)cyclohexanecarboxylic acid in methanol.

Add a catalytic amount of concentrated sulfuric acid.

After cooling, evaporate the solvent under reduced pressure.

The resulting residue is methyl 4-(4-chlorophenyl)cyclohexanecarboxylate.
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Step 2: Synthesis of 4-(4-
chlorophenyl)cyclohexanecarbohydrazide
Methodology:

Dissolve the methyl 4-(4-chlorophenyl)cyclohexanecarboxylate obtained in the previous step
in ethanol.

e Add an excess of hydrazine hydrate to the solution.
o Reflux the reaction mixture for an extended period.

e Upon completion, cool the reaction mixture and concentrate it under reduced pressure to
obtain the crude product.

e The crude 4-(4-chlorophenyl)cyclohexanecarbohydrazide can be further purified by
recrystallization.

Synthesis Workflow Visualization

The following diagram illustrates the synthetic pathway for 4-(4-
chlorophenyl)cyclohexanecarbohydrazide.
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Caption: Synthetic pathway for 4-(4-chlorophenyl)cyclohexanecarbohydrazide.

Biological Activity of Derivatives
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While specific biological activities of 4-(4-chlorophenyl)cyclohexanecarbohydrazide are not
extensively documented, various derivatives have been synthesized and evaluated for their
therapeutic potential. Notably, a series of hydrazone derivatives of this compound have been
investigated for their antibacterial activity. These studies provide a basis for the further
exploration of this chemical scaffold in the development of new anti-infective agents. The core
structure of 4-(4-chlorophenyl)cyclohexanecarbohydrazide serves as a valuable starting point
for the generation of compound libraries for screening against a range of biological targets.

Conclusion

This technical guide provides a summary of the available information on the physicochemical
properties of 4-(4-chlorophenyl)cyclohexanecarbohydrazide. The lack of experimentally
determined data highlights the need for further research to fully characterize this compound.
The detailed synthesis protocol offers a clear pathway for its preparation, enabling further
investigation into its chemical and biological properties. The exploration of its derivatives for
antibacterial activity suggests that this scaffold holds promise for the development of novel
therapeutic agents. It is recommended that researchers undertaking studies with this
compound perform experimental determination of its key physicochemical properties to ensure
accurate and reliable results.

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-(4-
chlorophenyl)cyclohexanecarbohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145436#physicochemical-properties-of-4-4-
chlorophenyl-cyclohexanecarbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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